![molecular formula C23H18ClFN2O B2482549 1-(4-chlorobenzyl)-3-{2-[(4-fluorobenzyl)oxy]phenyl}-1H-pyrazole CAS No. 477713-50-1](/img/structure/B2482549.png)
1-(4-chlorobenzyl)-3-{2-[(4-fluorobenzyl)oxy]phenyl}-1H-pyrazole
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Overview
Description
1-(4-Chlorobenzyl)-3-{2-[(4-Fluorobenzyl)oxy]phenyl}-1H-pyrazole, also known as CBFP, is a novel pyrazole compound with a wide range of applications in scientific research. It is a heterocyclic compound with a five-membered ring containing three nitrogen atoms, one carbon atom, and one oxygen atom. CBFP is a synthetic compound with a wide array of potential uses due to its unique structure and properties. In
Scientific Research Applications
Medicinal Chemistry and Drug Development
The compound’s structural features make it a promising candidate for drug discovery. Researchers have investigated its potential as a scaffold for designing novel pharmaceutical agents. Key areas of interest include:
- Anti-inflammatory Agents : The compound’s pyrazole core may contribute to anti-inflammatory activity. Further studies are needed to elucidate its mechanism and optimize its efficacy .
Mechanism of Action
Target of Action
Based on its structure, it is likely to interact with proteins or enzymes that have affinity for aromatic compounds .
Mode of Action
Pyrazole derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, antipyretic, antimicrobial, and anticancer activities . The presence of fluorine and chlorine atoms in the compound may enhance its lipophilicity, potentially improving its ability to cross cell membranes and interact with its targets .
Biochemical Pathways
Compounds with similar structures have been shown to interact with various biochemical pathways, often by inhibiting or activating specific enzymes or receptors .
Pharmacokinetics
For instance, fluorine can enhance the metabolic stability of a compound, while chlorine can increase its lipophilicity, potentially enhancing its absorption and distribution .
Result of Action
Based on its structure, it is likely to interact with proteins or enzymes that have affinity for aromatic compounds, potentially leading to a variety of biological effects .
properties
IUPAC Name |
1-[(4-chlorophenyl)methyl]-3-[2-[(4-fluorophenyl)methoxy]phenyl]pyrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18ClFN2O/c24-19-9-5-17(6-10-19)15-27-14-13-22(26-27)21-3-1-2-4-23(21)28-16-18-7-11-20(25)12-8-18/h1-14H,15-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APZWTLFYCOQZRZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NN(C=C2)CC3=CC=C(C=C3)Cl)OCC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18ClFN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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